6-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine

• IUPAC Name: 6-[4-(2-fluorophenyl)sulfonylpiperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine
• InChI: InChI=1S/C20H21FN6O2S/c1-15-8-9-22-19(14-15)23-18-6-7-20(25-24-18)26-10-12-27(13-11-26)30(28,29)17-5-3-2-4-16(17)21/h2-9,14H,10-13H2,1H3,(H,22,23,24)
• InChI Key: SPZLCXNKUYCLID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC=CC=C4F
• Molecular Formula: C20H21FN6O2S
• Molecular Weight: 428.5 g/mol
• CAS No.: 1021114-36-2

Description

The compound 6-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine is a pyridazine derivative featuring:

• A central pyridazine ring substituted at position 3 with an amine group linked to a 4-methylpyridin-2-yl moiety.
• A piperazine ring at position 6 of the pyridazine, further functionalized with a 2-fluorobenzenesulfonyl group.

Biological Activity

The compound 6-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine is a synthetic organic molecule notable for its potential biological activities. This article reviews the biological activity of this compound, including its mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{24}FN_{5}O_{2}S$, with a molecular weight of approximately 427.52 g/mol. The structure features a pyridazine core substituted with a piperazine moiety linked to a fluorobenzenesulfonyl group and a methylpyridine, which may contribute to its biological properties.

Property	Value
Molecular Formula	C22H24FN5O2S
Molecular Weight	427.52 g/mol
IUPAC Name	6-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine
SMILES	Cc(cc1)ccc1Nc1cc(N(CC2)CCN2S(c(cc2)ccc2F)(=O)=O)nc(C)n1

The biological activity of this compound is primarily attributed to its ability to interact with specific enzyme targets and receptors. The presence of the piperazine ring is known to facilitate binding to various biological targets, influencing pathways related to neurotransmission and cellular signaling.

Potential Targets

• Tyrosinase Inhibition : Similar compounds have shown promise as tyrosinase inhibitors, which are crucial in regulating melanin production in melanocytes. This could have implications for treating hyperpigmentation disorders.
• Neurotransmitter Receptors : The piperazine structure often interacts with serotonin and dopamine receptors, suggesting potential applications in treating neurological conditions.

Biological Activity Studies

Recent studies have focused on evaluating the compound's efficacy against various biological targets:

Case Study 1: Tyrosinase Inhibition

A study explored the inhibition of Agaricus bisporus tyrosinase by related piperazine derivatives, revealing that certain modifications can enhance inhibitory potency. Compounds with similar structures showed IC50 values in the low micromolar range, indicating strong inhibitory effects without significant cytotoxicity .

Case Study 2: Neuropharmacological Effects

Research on piperazine derivatives has indicated potential anxiolytic and antidepressant effects through modulation of serotonergic systems. The specific interactions of this compound with receptor subtypes remain to be elucidated but suggest a pathway for further exploration in mental health therapeutics.

Pharmacological Implications

Given its structural characteristics, the compound may have applications in:

• Dermatology : As a treatment for skin disorders associated with excessive melanin production.
• Psychiatry : Potential development as an anxiolytic or antidepressant agent due to its interaction with neurotransmitter systems.
• Cancer Research : Investigating its role as an adjunct therapy in cancers where tyrosinase plays a role in tumor progression.

Comparison with Similar Compounds

Key Structural and Functional Differences

Trifluoromethylphenyl substituents (as in ) introduce extreme lipophilicity, which may improve membrane permeability but reduce aqueous solubility.

Amine Substituents: The 4-methylpyridin-2-yl group in the target compound and analogs () provides a rigid, planar aromatic system for π-π stacking interactions.

Physicochemical and Pharmacokinetic Implications

• Molecular Weight : The target compound (428.48 g/mol) falls within the acceptable range for oral bioavailability, whereas analogs with trifluoromethyl groups (e.g., ) exceed 450 g/mol, risking reduced absorption.
• Metabolic Stability: Fluorine’s electron-withdrawing effects may slow oxidative metabolism compared to non-halogenated compounds like or .